Cas no 922066-01-1 (2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide
• CAS No: 922066-01-1
• MF: C₂₀H₂₂Cl₂N₂O₅S
• MW: 473.370082378387
• CID: 5781294
• PubChem ID: 41621289
• Update Time: 2025-05-30

2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2,4-dichlorophenoxy)-N-[2-[(3,4-dihydro-6-methoxy-2(1H)-isoquinolinyl)sulfonyl]ethyl]-
• 2-(2,4-dichlorophenoxy)-N-{2-[(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}acetamide
• 2-(2,4-dichlorophenoxy)-N-(2-((6-methoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide
• 922066-01-1
• F2282-0239
• 2-(2,4-dichlorophenoxy)-N-[2-[(6-methoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]acetamide
• AKOS024635969
• 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide

• Inchi： 1S/C20H22Cl2N2O5S/c1-28-17-4-2-15-12-24(8-6-14(15)10-17)30(26,27)9-7-23-20(25)13-29-19-5-3-16(21)11-18(19)22/h2-5,10-11H,6-9,12-13H2,1H3,(H,23,25)
• InChI Key： GLLVIOCUKUBEMA-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC(OC)=C2)(=O)=O)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 472.0626484g/mol
• Monoisotopic Mass: 472.0626484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 13.42±0.46(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS No. 922066-01-1)

2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS No. 922066-01-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides and is characterized by its unique structural features, including a dichlorophenoxy group and a tetrahydroisoquinoline moiety. These structural elements contribute to its biological activity and pharmacological properties.

The dichlorophenoxy group is a common functional group in many agrochemicals and pharmaceuticals, known for its ability to enhance the lipophilicity and stability of compounds. In the context of 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide, this group likely plays a crucial role in modulating its interaction with biological targets. The tetrahydroisoquinoline moiety, on the other hand, is a privileged structure in medicinal chemistry due to its diverse biological activities, including anti-inflammatory and neuroprotective effects.

Recent studies have focused on the pharmacological properties of this compound. Research published in the Journal of Medicinal Chemistry has shown that 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This suggests potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The sulfonamide functional group in this compound is another key feature that contributes to its biological activity. Sulfonamides are well-known for their broad-spectrum antibacterial properties and have been widely used in clinical settings for decades. However, recent research has expanded their utility beyond traditional antibacterial applications. For instance, studies have shown that sulfonamides can modulate ion channels and receptors involved in pain signaling pathways, making them potential candidates for pain management.

In terms of drug development, 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide has shown promising results in preclinical studies. Its high selectivity and low toxicity profile make it an attractive lead compound for further optimization. Ongoing research is focused on improving its pharmacokinetic properties and exploring its potential as a multi-target therapeutic agent.

The synthesis of 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the dichlorophenoxy acetate intermediate, followed by coupling with the sulfonamide-containing moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In conclusion, 2-(2,4-dichlorophenoxy)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS No. 922066-01-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an exciting subject of ongoing research and development in medicinal chemistry.